Cas no 56158-86-2 (Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)-)
56158-86-2 structure
Product Name:Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)-
CAS No:56158-86-2
MF:C11H11N3O3S
MW:265.288340806961
CID:349653
PubChem ID:12188216
Update Time:2025-04-19
Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)-
- N-(6-methoxypyridazin-3-yl)benzenesulfonamide
- DTXSID00479696
- 56158-86-2
-
- Inchi: 1S/C11H11N3O3S/c1-17-11-8-7-10(12-13-11)14-18(15,16)9-5-3-2-4-6-9/h2-8H,1H3,(H,12,14)
- InChI Key: VFUKYAAZQWKSAP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1=CC=C(N=N1)OC)(=O)=O
Computed Properties
- Exact Mass: 265.05223
- Monoisotopic Mass: 265.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 81.18
Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
56158-86-2 (Benzenesulfonamide, N-(6-methoxy-3-pyridazinyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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